Cas no 950121-67-2 (6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

• Product Name: 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
• CAS No: 950121-67-2
• MF: C₂₄H₁₇FN₄O
• MW: 396.416388273239
• CID: 5363722
• Update Time: 2025-06-21

6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• [5-(4-fluorophenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]-phenylmethanone
• 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

• Inchi： 1S/C24H17FN4O/c25-19-9-6-16(7-10-19)21-15-23(18-8-11-20-22(14-18)27-13-12-26-20)29(28-21)24(30)17-4-2-1-3-5-17/h1-14,23H,15H2
• InChI Key： ZUMBCVREGBSWRD-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=C(F)C=C2)=N1)(C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

Introduction to 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 950121-67-2)

6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline, a compound with the CAS number 950121-67-2, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The structure of 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline is characterized by a quinoxaline core linked to a benzoyl group and a 4-fluorophenyl-substituted pyrazole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline has also shown promise as an antimicrobial agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential use in combating multidrug-resistant bacterial infections.

The pharmacokinetic properties of 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline have been extensively studied to evaluate its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The synthesis of 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline has been optimized using modern synthetic techniques. A multi-step synthetic route involving the condensation of 2-aminoquinoline with 3-(4-fluorophenyl)-4,5-dihydroquinazolinone followed by benzoylation has been reported. This synthetic method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 6-1-benzoyl-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 950121-67-2) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.